Cas no 90632-45-4 (2H-Pyran-2-one, 6-heptyl-4-hydroxy-)
90632-45-4 structure
Product Name:2H-Pyran-2-one, 6-heptyl-4-hydroxy-
CAS No:90632-45-4
MF:C12H18O3
MW:210.269524097443
CID:788526
PubChem ID:54678950
Update Time:2025-04-19
2H-Pyran-2-one, 6-heptyl-4-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Pyran-2-one, 6-heptyl-4-hydroxy-
- 6-heptyl-4-hydroxypyran-2-one
- CHEMBL7309
- DTXSID10715653
- CHEBI:84246
- SCHEMBL12285604
- BDBM50024664
- Q27157616
- 90632-45-4
- SCHEMBL6911155
- 6-Heptyl-4-hydroxy-pyran-2-one
- 6-heptyl-4-hydroxy-2H-pyran-2-one
- 4-hydroxy-6-heptylpyran-2-one
-
- Inchi: 1S/C12H18O3/c1-2-3-4-5-6-7-11-8-10(13)9-12(14)15-11/h8-9,13H,2-7H2,1H3
- InChI Key: DYBQTVWGTMHKLN-UHFFFAOYSA-N
- SMILES: O1C(C=C(C=C1CCCCCCC)O)=O
Computed Properties
- Exact Mass: 210.125594432g/mol
- Monoisotopic Mass: 210.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 46.5Ų
2H-Pyran-2-one, 6-heptyl-4-hydroxy- Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
90632-45-4 (2H-Pyran-2-one, 6-heptyl-4-hydroxy-) Related Products
- 27593-23-3(6-Pentyl-2-pyrone)
- 18742-94-4(4-hydroxy-6-propylpyran-2-one)
- 109746-09-0(4-Methoxy-6-pentyl-2H-pyran-2-one)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk